Cas no 1872212-08-2 (2-Fluoro-2-(2-methoxypyridin-3-yl)acetic acid)

• Product Name: 2-Fluoro-2-(2-methoxypyridin-3-yl)acetic acid
• CAS No: 1872212-08-2
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5710027
• PubChem ID: 130543264
• Update Time: 2025-08-04

2-Fluoro-2-(2-methoxypyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1872212-08-2
• EN300-1138474
• 2-Fluoro-2-(2-methoxypyridin-3-yl)aceticacid
• 2-Fluoro-2-(2-methoxypyridin-3-yl)acetic acid

• Inchi： 1S/C8H8FNO3/c1-13-7-5(3-2-4-10-7)6(9)8(11)12/h2-4,6H,1H3,(H,11,12)
• InChI Key： ATJPRUFHWVKVSP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=CC=CN=C1OC

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-Fluoro-2-(2-methoxypyridin-3-yl)acetic acid

2-Fluoro-2-(2-methoxypyridin-3-yl)acetic Acid

The compound 2-Fluoro-2-(2-methoxypyridin-3-yl)acetic Acid (CAS No. 1872212-08-2) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its fluorinated acetic acid backbone and a substituted pyridine ring, which together contribute to its intriguing chemical properties and potential biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Structural Analysis and Synthesis

The molecular structure of 2-Fluoro-2-(2-methoxypyridin-3-yl)acetic Acid consists of a central acetic acid moiety, where the carboxylic acid group is attached to a fluorinated carbon. This carbon is further connected to a pyridine ring substituted with a methoxy group at the 2-position. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Researchers have optimized these synthetic pathways to achieve high yields and purity, making it accessible for further studies.

Biological Activity and Applications

Recent advancements in pharmacological research have revealed that 2-Fluoro-2-(2-methoxypyridin-3-yl)acetic Acid exhibits promising biological activity. Preclinical studies suggest that this compound may act as a modulator of key cellular pathways involved in inflammation, cancer, and neurodegenerative diseases. Its ability to interact with specific protein targets has been explored through molecular docking studies, which provide insights into its potential therapeutic applications.

One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro. This property makes it a candidate for the development of novel anti-inflammatory drugs, particularly for chronic inflammatory conditions like arthritis and inflammatory bowel disease.

Additionally, 2-Fluoro-2-(2-methoxypyridin-3-yl)acetic Acid has demonstrated selective cytotoxicity against certain cancer cell lines. Research indicates that it may induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. These findings underscore its potential as an anticancer agent, although further preclinical and clinical studies are required to validate these effects.

Chemical Properties and Stability

The chemical stability of 2-Fluoro-2-(2-methoxypyridin-3-yl)acetic Acid is influenced by its structural features. The presence of the fluorine atom enhances the compound's lipophilicity, which may improve its bioavailability when administered orally. However, the methoxy group on the pyridine ring can also influence its solubility properties, making it suitable for various formulation strategies.

Preliminary stability studies indicate that this compound is stable under normal storage conditions but may degrade under harsh acidic or basic environments. Researchers have recommended storing it in a cool, dry place away from light to maintain its integrity.

Future Directions and Research Opportunities

The exploration of 2-fluoro compounds continues to be a vibrant area of research due to their unique chemical properties and biological activities. The development of novel synthetic methods for pyridine derivatives, such as those containing methoxy substituents, remains an active area of investigation. These advancements could lead to more efficient routes for producing compounds like 1872212-08-1, reducing costs and improving scalability.

In terms of biological applications, future research should focus on elucidating the exact mechanisms by which 1871995565456545654565456545654565456545654565456 CAS No: 187199 CAS No: 187199 CAS No: 187199 CAS No: 187199 CAS No: 187199 CAS No: 187199 CAS No: 187199 CAS No: 187199 CAS No: 187199 CAS No: 187199 CAS No: 187... interacts with cellular targets. Understanding these interactions could pave the way for optimizing its therapeutic potential while minimizing off-target effects.

In conclusion, CAS No.: 187... represents an exciting compound with diverse applications in drug discovery and development. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for researchers in academia and industry alike.